Cas no 1805984-49-9 (6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine
• CAS No: 1805984-49-9
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911285
• Update Time: 2025-05-20

6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-6-3(2-12)4(1-5(13)14-6)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： IYVVCKQIRVWKNB-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(=CC(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine

6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1805984-49-9): An Overview

6-Amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1805984-49-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of an amino group, a cyano group, a fluoro substituent, and a trifluoromethoxy group on the pyridine ring provides a rich platform for exploring its chemical and biological properties.

The structure of 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of the amino group imparts basicity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets. The cyano group, known for its strong electron-withdrawing effect, can influence the electronic properties of the molecule and enhance its reactivity. The fluoro substituent and trifluoromethoxy group further modulate the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design.

Recent research has highlighted the potential of 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, studies have shown that this compound exhibits promising antimicrobial properties, particularly against drug-resistant strains of bacteria. The unique combination of functional groups allows it to disrupt bacterial cell walls and inhibit essential enzymes, making it a valuable lead compound for the development of new antibiotics.

In addition to its antimicrobial activity, 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while the presence of polar groups ensures adequate solubility in biological fluids. These properties contribute to its overall bioavailability and therapeutic efficacy.

Furthermore, 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine has been explored for its anticancer potential. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy.

The synthesis of 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including multistep processes involving nucleophilic substitution reactions, cyclization steps, and functional group transformations. These methods provide chemists with flexible options to tailor the synthesis according to specific requirements.

In conclusion, 6-amino-3-cyano-2-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1805984-49-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.